Cas no 2228832-91-3 (2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile)

• Product Name: 2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile
• CAS No: 2228832-91-3
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 6184699
• PubChem ID: 165758990
• Update Time: 2025-10-29

2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile
• EN300-1729447
• 2228832-91-3

• Inchi： 1S/C11H12FNO/c1-11(2,7-14)9-3-4-10(12)8(5-9)6-13/h3-5,14H,7H2,1-2H3
• InChI Key： DIUFVKZRHKSODY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C(C)(C)CO

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44Ų

Additional information on 2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile

Introduction to 2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile (CAS No. 2228832-91-3)

2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile, identified by the chemical registration number CAS No. 2228832-91-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The structural features of this molecule, particularly the fluoro substituent at the 2-position and the 1-hydroxy-2-methylpropan-2-yl side chain at the 5-position, contribute to its unique chemical properties and potential biological activities.

The synthesis of 2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile involves a series of well-defined organic transformations, including nucleophilic aromatic substitution and functional group interconversions. The introduction of the fluoro atom, a well-known bioisostere in drug design, enhances the metabolic stability and binding affinity of the molecule. This modification is particularly valuable in medicinal chemistry, where fluorine atoms are often employed to improve pharmacokinetic profiles.

The 1-hydroxy-2-methylpropan-2-yl moiety adds another layer of complexity to the molecule, introducing both hydrophilic and lipophilic characteristics. This structural feature can influence solubility, permeability, and overall bioavailability, making it a promising candidate for further development in drug discovery programs. The combination of these substituents positions 2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile as a versatile intermediate for synthesizing more complex pharmacophores.

In recent years, there has been growing interest in exploring the biological activities of benzonitrile derivatives. Studies have demonstrated that these compounds exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the fluoro atom in particular has been shown to modulate enzyme activity and receptor binding, suggesting potential therapeutic applications.

One notable area of research involving 2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile is its role as a precursor in the development of novel anticancer agents. Preliminary studies have indicated that derivatives of this compound can inhibit key enzymes involved in tumor proliferation and survival. The fluoro substituent enhances interactions with biological targets, potentially leading to more effective drug candidates. Additionally, the hydroxyl group provides a site for further functionalization, allowing for the creation of prodrugs or analogs with improved pharmacological profiles.

The agrochemical sector has also shown interest in this compound due to its potential as a lead structure for developing new pesticides. Benzonitrile derivatives are known for their ability to interact with biological pathways in pests, making them effective against a variety of agricultural threats. The structural features of 2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile, particularly the fluoro atom and hydroxyl-containing side chain, may contribute to its efficacy while minimizing environmental impact.

Advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling techniques allow researchers to predict how 2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile interacts with biological targets at an atomic level. These insights guide synthetic efforts and help optimize molecular structures for enhanced activity and selectivity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The synthesis and characterization of CAS No. 2228832-91-3 have been refined through iterative improvements in synthetic methodologies. Recent publications highlight novel catalytic processes that improve yield and purity while reducing environmental impact. These advancements underscore the compound's significance as both a research tool and a building block for more complex molecules.

Future directions for research on 2-fluoro-5-(1-hydroxy-2-methylpropan-2-yl)benzonitrile include exploring its role in developing treatments for neurological disorders. The ability of benzonitrile derivatives to cross the blood-brain barrier makes them attractive candidates for central nervous system (CNS) therapies. The unique structural features of this compound may enable it to interact with CNS receptors in ways that conventional drugs cannot.

Additionally, there is growing interest in using this compound as a scaffold for developing enzyme inhibitors with therapeutic applications. Enzyme-targeted therapies are crucial in treating diseases such as diabetes and cancer, where metabolic pathways are dysregulated. By modifying key functional groups on CAS No. 2228832-91-3, researchers can fine-tune its interactions with specific enzymes, leading to more potent and selective inhibitors.

The industrial production of CAS No. 2228832-91-3 is also being optimized for scalability and cost-efficiency. Process chemists are working on continuous flow synthesis methods that reduce waste and improve throughput without compromising quality. These efforts align with broader industry trends toward sustainable manufacturing practices.

In conclusion,CAS No 2228832913 () represents a promising chemical entity with diverse applications across pharmaceuticals and agrochemicals。 Its unique structural features make it an attractive candidate for further development， offering potential solutions to complex biological challenges。 As research continues， this compound is expected to play an increasingly important role in advancing drug discovery and agricultural innovation。